Cas no 76350-80-6 (1,1'-Biphenyl, 3-(bromomethyl)-3'-chloro-)
76350-80-6 structure
Product Name:1,1'-Biphenyl, 3-(bromomethyl)-3'-chloro-
CAS No:76350-80-6
MF:C13H10BrCl
MW:281.575501918793
CID:537956
PubChem ID:15588649
Update Time:2025-04-19
1,1'-Biphenyl, 3-(bromomethyl)-3'-chloro- Chemical and Physical Properties
Names and Identifiers
-
- 1-(bromomethyl)-3-(3-chlorophenyl)benzene
- 1,1'-Biphenyl, 3-(bromomethyl)-3'-chloro-
- 3-(Bromomethyl)-3'-chloro-1,1'-biphenyl
- DTXSID00575208
- 3-bromomethyl-3'-chloro[1,1'-biphenyl]
- 76350-80-6
- IJYJYBHESXAIDP-UHFFFAOYSA-N
- SCHEMBL10987297
-
- Inchi: 1S/C13H10BrCl/c14-9-10-3-1-4-11(7-10)12-5-2-6-13(15)8-12/h1-8H,9H2
- InChI Key: IJYJYBHESXAIDP-UHFFFAOYSA-N
- SMILES: BrCC1=CC=CC(=C1)C1C=CC=C(C=1)Cl
Computed Properties
- Exact Mass: 279.9655
- Monoisotopic Mass: 279.96544g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1,1'-Biphenyl, 3-(bromomethyl)-3'-chloro- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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